1,2-Diisopropylbenzene
Overview
Description
Synthesis Analysis
The synthesis of 1,2-diarylbenzenes, including 1,2-diisopropylbenzene, can be efficiently achieved through a non-palladium-catalyzed controlled synthesis process. This method involves the stitching of alpha-oxo-ketene-S,S-acetals and active methylene compounds via a lactone intermediate, offering access to highly functionalized arylated benzenes in good to excellent yields. This transition-metal-free synthesis provides a novel way to construct aromatic compounds with desired conformational flexibility using easily accessible precursors (Goel et al., 2007).
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been examined through X-ray analysis, revealing that peripheral aryl rings are arranged in a propeller-like fashion relative to the central benzene ring. This analysis indicates the presence of N...pi interactions, which force the molecules into a helical pattern, showcasing the compound's structural complexity and the effects of substitution on its conformation (Goel et al., 2007).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including hydroperoxidation, which has been studied to determine kinetic parameters such as activation energy and enthalpy. These studies provide insights into the compound's reactivity and stability under different conditions (Vodnár et al., 1999).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility and thermal stability, have been extensively studied. Research has shown that polyamides derived from this compound exhibit excellent solubility in various solvents and high thermal stability, indicating the compound's potential for use in polymer synthesis (Liaw et al., 2002).
Chemical Properties Analysis
The chemical properties of this compound, including its ability to participate in the synthesis of complex molecules and its reactivity towards different chemical agents, have been the subject of several studies. For instance, the use of this compound in the synthesis of new polymers and the exploration of its reactivity highlight the versatility and importance of this compound in organic synthesis and materials science (Patil et al., 2013).
Scientific Research Applications
Zeolite Characterization
1,2-Diisopropylbenzene (DIPB) plays a significant role in characterizing zeolites, a type of microporous solid material often used in catalysis. Isomerization and disproportionation of DIPB have been utilized to gauge the effective pore size of large and extra-large pore zeolites. This method provides valuable insights, as the yield ratios of different DIPB isomers and other related compounds can reflect the structural and catalytic properties of the zeolites (Chen et al., 2007).
Aerobic Oxidation
DIPB undergoes efficient aerobic oxidation in the presence of certain catalysts, providing a method to produce phenol derivatives with isopropyl groups. These derivatives are valuable as starting materials in pharmaceuticals. The oxidation of DIPB has been studied to develop facile methods for synthesizing these important compounds (Aoki et al., 2005).
Catalytic Cracking
In the field of industrial catalysis, the catalytic cracking of DIPB is researched extensively. This process involves breaking down larger hydrocarbon molecules into smaller ones, a key step in petroleum refining. Different catalysts and conditions can significantly impact the efficiency and selectivity of this process (Park & Chung, 2018).
Hydrogen Bond Studies
DIPB also contributes to the understanding of hydrogen bonds in chemical structures. Studies of its derivatives have provided insights into non-classical OH···π hydrogen bonds, advancing the knowledge of molecular interactions and structural chemistry (Kuś & Jones, 2004).
Kinetics and Thermodynamics
Research on the kinetics and thermodynamics of DIPB is essential for understanding its behavior under different conditions. This includes studies on its desorption kinetics and the equilibrium mixture of its isomers, providing fundamental data for various industrial applications (Zaman et al., 2005).
Electrosynthesis
DIPB has been used in electrosynthetic processes, where its oxidation in specific conditions leads to functionalized products. This has implications in organic synthesis and the development of new materials (Bohn et al., 2010).
Luminescent Metal Complexes
Its derivatives are studied for their role in forming brightly luminescent metal complexes. This has potential applications in organic light-emitting devices (OLEDs) and other electronic and photonic technologies (Williams, 2009).
Safety and Hazards
Vapors and liquid of 1,2-Diisopropylbenzene are irritating to eyes, mucous membrane, and upper respiratory tract and can cause headache, narcosis, and unconsciousness . Systemic effects can have a relatively long duration after exposure . Ingestion can be moderately to severely toxic . The liquid can cause defatting of skin and dermatitis .
Relevant Papers One relevant paper discusses the use of sterically hindered N,N’-diisopropylbenzene-1,2-diamine (DIBA) for aminophosphine-based InP QDs synthesis in an oleylamine (OLAm) medium . This diamine forms in situ a P(DIBA)(OLAm) species accounting for the observed size-tuning effect because the QDs crystallize as tetrahedra with an edge length .
Mechanism of Action
Target of Action
1,2-Diisopropylbenzene is an organic compound with the formula C6H4(CH(CH3)2)2 . It is classified as an aromatic hydrocarbon bearing a pair of isopropyl substituents . .
Biochemical Pathways
It is known that diisopropylbenzenes can be prepared and transformed by transalkylation reactions . The 1,3- and 1,4- isomers are mainly of interest as precursors to the respective dihydroxylbenzene derivatives, which exploits the Hock rearrangements .
Pharmacokinetics
It is known that the compound is a colorless liquid, immiscible in water, with a similar boiling point to other diisopropylbenzenes . This suggests that it may have low bioavailability due to its poor water solubility.
Result of Action
It is known that all three isomers form hydroperoxides, which are of interest as radical initiators for polymerization .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it can react exothermically with bases and diazo compounds . Also, it should be kept away from open flames, hot surfaces, and sources of ignition due to its combustibility .
Biochemical Analysis
Biochemical Properties
1,2-Diisopropylbenzene plays a role in biochemical reactions primarily as a solvent and a diluent. It interacts with various enzymes, proteins, and other biomolecules due to its hydrophobic nature. The compound can influence the activity of enzymes by altering the microenvironment around the active site, potentially leading to changes in enzyme kinetics. For instance, this compound can interact with cytochrome P450 enzymes, which are involved in the oxidation of organic substances .
Cellular Effects
The effects of this compound on cells and cellular processes are multifaceted. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound’s hydrophobic nature allows it to integrate into cell membranes, potentially disrupting membrane integrity and function. This can lead to alterations in signal transduction pathways and changes in the expression of genes involved in stress responses and metabolic processes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to hydrophobic pockets in proteins, altering their conformation and activity. This binding can result in enzyme inhibition or activation, depending on the specific enzyme and the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light, heat, or reactive chemicals. Long-term exposure to this compound in in vitro or in vivo studies has shown that it can lead to persistent changes in cellular function, including alterations in metabolic activity and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to toxic or adverse effects. Studies have shown that high doses of this compound can cause oxidative stress, leading to cellular damage and apoptosis. Threshold effects have been observed, where a certain dosage level must be reached before significant biological effects occur .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its interaction with cytochrome P450 enzymes. These enzymes catalyze the oxidation of this compound, leading to the formation of hydroxylated metabolites. These metabolites can further undergo phase II metabolic reactions, such as conjugation with glucuronic acid or glutathione, facilitating their excretion from the body .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed based on its hydrophobic properties. It can diffuse through cell membranes and accumulate in lipid-rich areas, such as adipose tissue and cell membranes. The compound may also interact with transport proteins that facilitate its movement across cellular compartments. Its distribution is influenced by factors such as tissue perfusion and the presence of binding proteins .
Subcellular Localization
The subcellular localization of this compound is primarily within lipid-rich compartments, such as the endoplasmic reticulum and cell membranes. This localization can affect its activity and function, as the compound can interact with membrane-bound enzymes and receptors. Post-translational modifications and targeting signals may also play a role in directing this compound to specific subcellular locations .
properties
IUPAC Name |
1,2-di(propan-2-yl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18/c1-9(2)11-7-5-6-8-12(11)10(3)4/h5-10H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIRBHVFJGXOIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12 H18, C12H18 | |
Record name | DIISOPROPYLBENZENE (mixture) | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1714 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30860336 | |
Record name | Benzene, 1,2-bis(1-methylethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30860336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid; [HSDB], COLOURLESS LIQUID WITH PUNGENT ODOUR. | |
Record name | Benzene, 1,2-bis(1-methylethyl)- | |
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Record name | 1,2-Diisopropylbenzene | |
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Record name | DIISOPROPYLBENZENE (mixture) | |
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Boiling Point |
205 °C, 204 °C at 760 mm Hg, Boiling point: 115.4 °C @ 50 mm Hg, 203-205 °C | |
Record name | DIISOPROPYLBENZENE | |
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Record name | 1,2-DIISOPROPYLBENZENE | |
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Record name | DIISOPROPYLBENZENE (mixture) | |
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Flash Point |
77 °C, 170 °F (Open cup), 77 °C o.c. | |
Record name | 1,2-Diisopropylbenzene | |
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Record name | 1,2-DIISOPROPYLBENZENE | |
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Record name | DIISOPROPYLBENZENE (mixture) | |
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Solubility |
Sol in all proportions of alcohol, ether, acetone and benzene., Solubility in water at 25 °C: poor | |
Record name | 1,2-DIISOPROPYLBENZENE | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Density |
0.9 (water=1), 0.8701 at 20 °C/4 °C, 0.9 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1 | |
Record name | DIISOPROPYLBENZENE | |
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Record name | 1,2-DIISOPROPYLBENZENE | |
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Vapor Density |
5.6 (Air= 1), Relative vapor density (air = 1): 5.6 | |
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Vapor Pressure |
0.25 to 0.39 mm Hg at 25 °C | |
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Color/Form |
Clear, colorless liquid | |
CAS RN |
577-55-9, 25321-09-9 | |
Record name | 1,2-Bis(1-methylethyl)benzene | |
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Record name | 1,2-Diisopropylbenzene | |
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Record name | Diisopropylbenzene | |
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Record name | 1,2-DIISOPROPYLBENZENE | |
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Record name | 1,2-DIISOPROPYLBENZENE | |
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Melting Point |
-57 °C | |
Record name | 1,2-DIISOPROPYLBENZENE | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: Why is the enthalpy of formation of 1,2-diisopropylbenzene important, and how does it compare to other similar molecules?
A1: The enthalpy of formation is a crucial thermodynamic property that helps us understand the stability and reactivity of a molecule. [] The gas-phase enthalpy of formation for this compound was computationally determined to be -68.7 kJ mol-1 with an estimated error bar of ±4 kJ mol-1. [] This value aligns well with predictions made using the extended Laidler bond additivity (ELBA) method, which suggests that interactions between the two ortho isopropyl groups in this compound are comparable in magnitude to those between two methyl groups. [] This information is valuable for predicting the behavior of this compound in various chemical reactions and processes.
Q2: How is this compound used in industrial chemical synthesis?
A2: this compound is a key intermediate in the production of hydroquinone. [] In this industrial process, benzene reacts with propene to form 1,4-diisopropylbenzene, which can then be further reacted to yield hydroquinone. [] Hydroquinone is a valuable chemical with applications in various industries, including photography, cosmetics, and polymer production.
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